Cas no 2138119-90-9 (rac-(3R,4S)-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 2138119-90-9
• MF: C₁₆H₁₆FN₃O₄S
• MW: 365.37934589386
• CID: 5825150
• PubChem ID: 165500599
• Update Time: 2025-11-04

rac-(3R,4S)-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1169263
• rac-(3R,4S)-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• 2138119-90-9

• Inchi： 1S/C16H16FN3O4S/c17-12-5-3-4-11(8-12)13-9-19(10-14(13)18)25(23,24)16-7-2-1-6-15(16)20(21)22/h1-8,13-14H,9-10,18H2/t13-,14+/m0/s1
• InChI Key： IISLHGQRLXHJHL-UONOGXRCSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C[C@H]([C@H](C2C=CC=C(C=2)F)C1)N)(=O)=O

Computed Properties

• Exact Mass: 365.08455534g/mol
• Monoisotopic Mass: 365.08455534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 118Ų

Additional information on rac-(3R,4S)-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine

Introduction to Rac-(3R,4S)-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138119-90-9)

Rac-(3R,4S-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 2138119-90-9, represents a culmination of advanced synthetic methodologies and molecular design principles. Its unique structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Rac-(3R,4S-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine) is characterized by a pyrrolidine core, which is a common scaffold in many bioactive molecules. The presence of a 3-fluorophenyl group and a 2-nitrobenzenesulfonyl moiety introduces specific electronic and steric properties that can influence its biological activity. These features are particularly relevant in the context of drug design, where subtle modifications can lead to significant changes in efficacy and selectivity.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The 3-fluorophenyl group in Rac-(3R,4S-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine) is an example of such a modification, which can potentially enhance the compound's bioavailability and reduce its susceptibility to degradation by enzymatic processes.

The 2-nitrobenzenesulfonyl moiety adds another layer of complexity to the molecule. Nitro groups are known for their ability to modulate electronic properties and can serve as pharmacophores in drug discovery. The sulfonyl group, on the other hand, can increase the lipophilicity of the molecule, which is often desirable for oral bioavailability. The combination of these two groups in Rac-(3R,4S-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine) suggests that it may exhibit unique pharmacological properties that make it suitable for various therapeutic applications.

The stereochemistry of the pyrrolidine ring, specifically the (3R,4S) configuration, is another critical aspect of this compound. Chirality plays a crucial role in drug design, as enantiomers can have vastly different biological activities. The precise stereochemical arrangement in Rac-(3R,4S-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine) ensures that it interacts with biological targets in a specific manner, which can be optimized for therapeutic efficacy.

The synthesis of Rac-(3R,4S-4-(3-fluorophenyl)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine) involves multiple steps, including functional group transformations and stereoselective reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve the desired molecular structure with high enantiomeric purity. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in a form suitable for further investigation.

In recent years, there has been significant progress in understanding the role of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules can lead to improved binding affinity, altered metabolic stability, and enhanced pharmacological properties. Rac-(3R,4S-4-(
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